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Compound of Interest

Compound Name: 3-Amino-4-nitropyridine

Cat. No.: B085709

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-nitropyridine is a key intermediate in the synthesis of various pharmaceutical
compounds and bioactive molecules. A thorough understanding of its solubility in different
organic solvents is crucial for optimizing reaction conditions, purification processes, and
formulation development. This technical guide provides a summary of the available qualitative
solubility information for 3-Amino-4-nitropyridine and outlines a general experimental protocol
for quantitative solubility determination.

Physicochemical Properties

Property Value Source

Molecular Formula CsHsNsO:2 --INVALID-LINK--

Molecular Weight 139.11 g/mol --INVALID-LINK--
Yellow to orange crystalline

Appearance --INVALID-LINK--
powder

Melting Point 203-207 °C --INVALID-LINK--

Qualitative Solubility Data
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While specific quantitative solubility data for 3-Amino-4-nitropyridine in a range of organic
solvents at various temperatures is not readily available in the public domain, qualitative
assessments have been reported. This information is summarized in the table below.

Solvent Solubility Reference

--INVALID-LINK--, --INVALID-

Water Insoluble/Limited Solubility

LINK--
Ethanol Soluble --INVALID-LINK--
Dichloromethane Soluble --INVALID-LINK--

This qualitative data indicates a general trend of higher solubility in organic solvents compared
to aqueous media, which is expected for a molecule with both polar (amino, nitro groups) and
non-polar (pyridine ring) characteristics.

Experimental Protocols for Quantitative Solubility
Determination

To obtain precise and actionable solubility data, a standardized experimental protocol is
required. The isothermal shake-flask method followed by gravimetric analysis is a widely
accepted and reliable technique for determining the solubility of solid compounds in liquid
solvents.

Isothermal Shake-Flask Method

This method involves creating a saturated solution of the solute in the solvent at a constant
temperature and then determining the concentration of the solute in the solution.

Materials and Equipment:
e 3-Amino-4-nitropyridine (high purity)
e Selected organic solvents (analytical grade)

e Thermostatic shaker bath or incubator
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Calibrated thermometer

Analytical balance

Vials or flasks with airtight seals
Syringe filters (e.g., 0.45 um PTFE)

Pre-weighed evaporation dishes

Procedure:

Sample Preparation: Add an excess amount of 3-Amino-4-nitropyridine to a series of vials,
each containing a known volume or mass of a specific organic solvent. The presence of
undissolved solid is essential to ensure saturation.

Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature.
Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is
reached. The system is considered to be at equilibrium when the concentration of the solute
in the solution remains constant over time.

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the
undissolved solid to settle. Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a syringe fitted with a filter to remove any solid particles.

Gravimetric Analysis: Transfer the filtered supernatant to a pre-weighed evaporation dish.

Solvent Evaporation: Place the evaporation dish in a vacuum oven at a temperature below
the boiling point of the solvent and the decomposition temperature of 3-Amino-4-
nitropyridine to evaporate the solvent completely.

Mass Determination: Once the solvent has been fully evaporated, cool the dish in a
desiccator and weigh it on an analytical balance. The difference between the final and initial
mass of the dish corresponds to the mass of the dissolved 3-Amino-4-nitropyridine.

Calculation of Solubility: The solubility can then be calculated in various units, such as grams
per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).
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Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the
solubility of 3-Amino-4-nitropyridine.
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Caption: Workflow for the experimental determination of solubility using the isothermal shake-
flask method.

Conclusion

While quantitative solubility data for 3-Amino-4-nitropyridine in various organic solvents is not
extensively documented in publicly available literature, this guide provides a framework for its
systematic determination. The outlined experimental protocol, based on the isothermal shake-
flask method and gravimetric analysis, offers a reliable approach for researchers and drug
development professionals to generate the necessary data for their specific applications.
Accurate solubility data is indispensable for the efficient design and development of processes
involving this important pharmaceutical intermediate.

 To cite this document: BenchChem. [In-depth Technical Guide: Solubility of 3-Amino-4-
nitropyridine in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085709#solubility-of-3-amino-4-nitropyridine-in-
various-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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